Cas no 2195952-95-3 (1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione)

1-[1-(2,4-Difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione is a specialized heterocyclic compound featuring a piperidine core linked to an imidazolidinedione moiety via a benzoyl group. Its structural complexity, including the 2,4-difluorobenzoyl substitution, suggests potential utility in medicinal chemistry, particularly as an intermediate or pharmacophore in drug discovery. The presence of fluorine atoms may enhance metabolic stability and binding affinity, while the imidazolidinedione ring could contribute to conformational rigidity. This compound is of interest for applications in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its balanced lipophilicity and hydrogen-bonding capacity. Its synthesis requires precise control to ensure high purity and reproducibility.

1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione structure

2195952-95-3 structure

Product Name:1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione

CAS No:2195952-95-3

MF:C₁₆H₁₇F₂N₃O₃

MW:337.32129073143

CID:5338612

Update Time:2025-11-04

1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-(1-(2,4-difluorobenzoyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione
- 1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione
- Inchi： 1S/C16H17F2N3O3/c1-19-14(22)9-21(16(19)24)11-4-6-20(7-5-11)15(23)12-3-2-10(17)8-13(12)18/h2-3,8,11H,4-7,9H2,1H3
- InChI Key： PBQQKBQOWOVOAY-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C(N1CCC(CC1)N1C(N(C)C(C1)=O)=O)=O)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 2
Complexity: 537
XLogP3: 1.2
Topological Polar Surface Area: 60.9

1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6529-1592-2μmol	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	2μmol	$85.5	2023-09-08
Life Chemicals	F6529-1592-5μmol	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	5μmol	$94.5	2023-09-08
Life Chemicals	F6529-1592-10μmol	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	10μmol	$103.5	2023-09-08
Life Chemicals	F6529-1592-20μmol	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	20μmol	$118.5	2023-09-08
Life Chemicals	F6529-1592-1mg	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	1mg	$81.0	2023-09-08
Life Chemicals	F6529-1592-2mg	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	2mg	$88.5	2023-09-08
Life Chemicals	F6529-1592-3mg	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	3mg	$94.5	2023-09-08
Life Chemicals	F6529-1592-4mg	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	4mg	$99.0	2023-09-08
Life Chemicals	F6529-1592-5mg	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	5mg	$103.5	2023-09-08
Life Chemicals	F6529-1592-10mg	1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione	2195952-95-3	10mg	$118.5	2023-09-08

1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. Alternative synthesis of the anti-baldness compound RU58841†

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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

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4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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Additional information on 1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione

Comprehensive Overview of 1-[1-(2,4-Difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione (CAS No. 2195952-95-3)

1-[1-(2,4-Difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione (CAS No. 2195952-95-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a piperidine ring with an imidazolidine-2,4-dione core, which is further modified by a 2,4-difluorobenzoyl group. Such structural complexity makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in neurological and metabolic disorders.

The compound's CAS No. 2195952-95-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and patent filings. Its molecular formula and weight are often queried in databases, reflecting its relevance in medicinal chemistry and high-throughput screening. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as machine learning models increasingly predict their bioactivity and ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

One of the most searched questions about 1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione revolves around its potential therapeutic applications. Preliminary studies suggest its utility as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current industry focus on precision medicine. Researchers are also exploring its role in neurodegenerative disease models, given the fluorine substituents' ability to enhance blood-brain barrier penetration.

From a synthetic chemistry perspective, the compound's 2,4-difluorobenzoyl moiety is a hotspot for structure-activity relationship (SAR) studies. Fluorination is a key strategy in modern drug design, as it improves metabolic stability and binding affinity. This aligns with the growing demand for fluorinated pharmaceuticals, a topic frequently searched in organic chemistry forums and patent databases.

In terms of market relevance, CAS No. 2195952-95-3 is often cited in patents related to central nervous system (CNS) disorders and inflammatory conditions. Its imidazolidine-2,4-dione scaffold is analogous to known hydantoin derivatives, which are celebrated for their diverse pharmacological profiles. This connection has spurred discussions in pharmacology webinars and research gate threads, particularly regarding its toxicity profile and synth.

Environmental and green chemistry considerations are another trending angle. The compound's synthetic route is under scrutiny for atom economy and solvent selection, reflecting broader industry shifts toward sustainable practices. Queries like "eco-friendly synthesis of fluorinated heterocycles" often intersect with this compound's research.

To summarize, 1-[1-(2,4-difluorobenzoyl)piperidin-4-yl]-3-methylimidazolidine-2,4-dione represents a convergence of cutting-edge drug design, fluorine chemistry, and computational biology. Its CAS No. 2195952-95-3 will likely remain a focal point in peer-reviewed journals and preclinical studies, especially as the pharmaceutical industry prioritizes targeted therapies and personalized medicine.